Cas no 1261827-35-3 (3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261827-35-3
• MF: C₁₀H₈F₃IO
• MW: 328.069605827332
• CID: 4964495
• Update Time: 2025-06-26

3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C10H8F3IO/c11-10(12,13)9-7(4-2-6-15)3-1-5-8(9)14/h1,3,5-6H,2,4H2
• InChI Key： OGBVNRWNOXSLKF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(F)(F)F)CCC=O

Computed Properties

• Exact Mass: 327.95720 g/mol
• Monoisotopic Mass: 327.95720 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 328.07

Additional information on 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde

3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde: A Comprehensive Overview

The compound with CAS No. 1261827-35-3, commonly referred to as 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique structure, which combines an iodo group at the 3' position of a phenyl ring and a trifluoromethyl group at the 2' position, linked to a propionaldehyde moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde, leveraging cutting-edge techniques such as cross-coupling reactions and direct alkylation. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its use in sensitive applications such as drug discovery and materials development. The incorporation of the trifluoromethyl group is particularly noteworthy, as it confers enhanced stability and lipophilicity to the molecule, making it an attractive candidate for bioactive compounds.

In the realm of medicinal chemistry, this compound has shown promise as a potential lead molecule for the development of novel therapeutics. Its structure allows for versatile modifications, enabling researchers to explore its efficacy in targeting various biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potent antimicrobial activity, making them candidates for next-generation antibiotics. Additionally, its ability to act as a precursor for bioconjugation reactions has opened new avenues in drug delivery systems, where precise targeting and controlled release are paramount.

The presence of the iodo group in the molecule also renders it amenable to various isotopic labeling techniques, which are invaluable in radiochemistry and nuclear medicine. Recent research has highlighted its utility as a radiotracer in positron emission tomography (PET), where its ability to undergo rapid metabolic transformations makes it suitable for studying biological processes in real-time. Furthermore, the compound's compatibility with modern imaging techniques has positioned it as a valuable tool in diagnostics and therapeutic monitoring.

In terms of synthesis, the construction of 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde involves a multi-step process that typically begins with the preparation of the aromatic ring system. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the iodo group can be introduced via nucleophilic aromatic substitution or other specialized methods. The final aldehyde functionality is then incorporated using oxidation or direct alkylation strategies, depending on the desired regioselectivity.

From an analytical standpoint, this compound presents unique challenges due to its complex structure and functional groups. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly employed to confirm its identity and purity. Recent advancements in high-resolution MS have further enhanced our ability to characterize this compound with unprecedented accuracy, ensuring its reliability in both research and industrial settings.

Looking ahead, ongoing research into 3-(3'-Iodo-2'-(trifluoromethyl)phenyl)propionaldehyde is focused on expanding its applications across diverse fields. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative uses in areas such as sensor technology, where its chemical reactivity can be harnessed for detecting specific analytes with high sensitivity. Additionally, its role as a building block in nanotechnology is being explored, with potential applications in constructing advanced materials with tailored properties.

In conclusion, CAS No. 1261827-35-3 represents a remarkable example of how synthetic chemistry can yield compounds with multifaceted applications. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in contemporary scientific research. As our understanding of this compound continues to grow, so too does its potential to contribute to groundbreaking discoveries across various disciplines.